Cas no 932917-50-5 (4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid)

• Product Name: 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid
• CAS No: 932917-50-5
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD10485454
• CID: 3047109
• Update Time: 2025-08-04

4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-[(2-methyl-1H-imidazol-1-yl)methyl]-benzoic acid
• 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid

• MDL： MFCD10485454
• Inchi： 1S/C13H14N2O3/c1-9-14-5-6-15(9)8-11-7-10(13(16)17)3-4-12(11)18-2/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： WNWFPAXZDVPPMN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(CN2C(C)=NC=C2)=C1

Additional information on 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid

Professional Introduction to 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid (CAS No. 932917-50-5)

4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 932917-50-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural integration of a methoxy group, a methyl-substituted imidazole moiety, and a benzoic acid backbone. Such structural motifs are frequently explored in the development of bioactive molecules due to their potential to interact with biological targets in a highly specific manner.

The presence of the 4-methoxy group in the molecular structure imparts unique electronic and steric properties, influencing both the solubility and reactivity of the compound. This feature is particularly relevant in drug design, where optimal solubility is often a critical factor for achieving desirable pharmacokinetic profiles. Additionally, the 3-(2-methyl-1H-imidazol-1-yl)methyl substituent introduces a nitrogen-rich heterocyclic ring system, which is known to enhance binding affinity and selectivity when interacting with protein targets. The combination of these structural elements makes 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid and biological targets. Studies have demonstrated that the imidazole ring can form hydrogen bonds with specific amino acid residues in protein active sites, while the methoxy group can engage in hydrophobic interactions. These insights have guided the optimization of analogs with enhanced binding affinities and reduced off-target effects. For instance, virtual screening approaches have been employed to identify derivatives of this compound that exhibit improved activity against enzymes involved in inflammatory pathways.

In the realm of medicinal chemistry, 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid has been investigated for its potential role as an intermediate in the synthesis of novel therapeutic agents. Its benzoic acid core is a well-established scaffold in drug development, with numerous approved drugs featuring similar structures. The incorporation of functional groups such as the methoxy and imidazole moieties allows for fine-tuning of pharmacological properties, enabling the design of molecules with tailored biological activities. For example, researchers have explored its utility in developing inhibitors targeting enzymes overexpressed in cancer cells, leveraging its ability to modulate key signaling pathways.

The synthesis of 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include functional group transformations such as methylation and esterification, as well as protection-deprotection strategies to prevent unwanted side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable. These improvements are crucial for transitioning promising compounds like this one from laboratory-scale synthesis to industrial production.

From a biological perspective, 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid has shown intriguing pharmacological properties in preclinical studies. Initial investigations have highlighted its potential as an anti-inflammatory agent, with evidence suggesting that it can inhibit the production of pro-inflammatory cytokines by modulating immune cell signaling pathways. Additionally, its interaction with mitochondrial enzymes has been explored as a possible mechanism for inducing apoptosis in cancer cells. These findings underscore the compound's therapeutic potential and justify further preclinical development efforts.

The role of 4-Methoxy-3-(2-methyl-1H-imidazol-1-yl)methylbenzoic Acid in drug discovery is further underscored by its compatibility with modern biotechnological approaches. Techniques such as high-throughput screening (HTS) have been utilized to assess its activity against diverse biological targets, while CRISPR-Cas9 gene editing has enabled researchers to generate cell lines expressing modified proteins for detailed structural studies. These technologies collectively provide a robust framework for understanding how this compound interacts with biological systems at both molecular and cellular levels.

As research continues to evolve, the applications of 4-Methoxy-3-(2-methyl-H-imidazol - 1 - yl)methylbenzoic Acid are expected to expand beyond traditional pharmaceuticals into areas such as nutraceuticals and cosmetics. Its structural features make it amenable to formulation into topical treatments or dietary supplements aimed at enhancing health outcomes. Furthermore, its biodegradability and environmental safety profile align well with growing consumer demand for sustainable product development practices.

In conclusion, 4 - Methoxy - 3 - ( 2 - Methyl - 1 H - Imidazol - 1 - yl ) Methylbenzoic Acid ( CAS No . 932917 - 50 - 5 ) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities . Ongoing research efforts are likely to uncover new therapeutic applications , solidifying its position as an important compound in drug discovery pipelines . The continued exploration of this molecule underscores the dynamic nature of chemical biology research , where innovative approaches drive progress toward improved human health outcomes .